Cas no 1507395-74-5 (4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid)

• Product Name: 4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid
• CAS No: 1507395-74-5
• MF: C₁₅H₁₅BN₂O₂
• MW: 266.102803468704
• CID: 4733226
• Update Time: 2025-09-21

4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid
• Boronic acid, B-[4-(2-ethyl-1H-benzimidazol-1-yl)phenyl]-

• Inchi： 1S/C15H15BN2O2/c1-2-15-17-13-5-3-4-6-14(13)18(15)12-9-7-11(8-10-12)16(19)20/h3-10,19-20H,2H2,1H3
• InChI Key： HQHIPOJRQXTDQG-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C(CC)=NC3=CC=CC=C32)C=C1)(O)O

Additional information on 4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid

Professional Introduction to 4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic Acid (CAS No. 1507395-74-5)

4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural and chemical properties. This compound, identified by the CAS number 1507395-74-5, belongs to the class of boronic acids, which are widely recognized for their utility in various biochemical and medicinal applications. Boronic acids are particularly valued for their ability to form stable complexes with diols, a property that makes them indispensable in the synthesis of chiral compounds and in the development of targeted drug delivery systems.

The molecular structure of 4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid consists of a phenyl ring substituted with a boronic acid group and an ethyl-substituted benzo[d]imidazole moiety. This particular arrangement imparts distinct reactivity and binding characteristics, making it a versatile intermediate in organic synthesis. The presence of the benzo[d]imidazole ring enhances the compound's solubility and stability, which are critical factors in pharmaceutical applications.

In recent years, there has been a surge in research focused on the applications of boronic acids in medicinal chemistry. One of the most notable areas of interest is their role in the development of protease inhibitors, which are essential in treating various diseases, including cancer and infectious disorders. The ability of boronic acids to interact with specific proteases has led to the discovery of several potent inhibitors that have advanced into clinical trials. For instance, compounds derived from 4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid have shown promise in inhibiting enzymes such as carbonic anhydrase, which is implicated in conditions like glaucoma and epilepsy.

The benzo[d]imidazole moiety in 4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid also contributes to its biological activity. Benzo[d]imidazoles are known for their wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. Studies have demonstrated that derivatives of this scaffold can modulate various signaling pathways involved in disease progression. For example, recent research has highlighted the potential of benzo[d]imidazole-based compounds in targeting tumor-specific pathways, thereby offering new therapeutic strategies for cancer treatment.

The synthesis of 4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the benzo[d]imidazole ring followed by the introduction of the phenylboronic acid group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. These methods not only enhance the synthetic route but also improve the overall quality of the final product.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid. Preclinical studies have indicated that this compound exhibits favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME). Additionally, its low toxicity profile makes it an attractive candidate for further development into a drug candidate. Researchers are currently investigating its efficacy in treating neurological disorders, where its ability to cross the blood-brain barrier could be particularly beneficial.

The role of computational chemistry in understanding the behavior of 4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid cannot be overstated. Molecular modeling techniques have enabled scientists to predict how this compound interacts with biological targets at an atomic level. This information is crucial for designing modified versions of the molecule that could enhance its therapeutic efficacy while minimizing side effects. By leveraging computational tools, researchers can accelerate the drug discovery process significantly.

In conclusion, 4-(2-ethyl-1H-benzo[d]imidazol)phenylboronic acid (CAS No. 1507395-74-5) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new therapeutic uses for this compound, it is expected to play an increasingly important role in modern medicine.